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Compound of Interest

Compound Name: (3S,6S)-3,6-Octanediol

Cat. No.: B140827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for (3S,6S)-3,6-Octanediol. Given the limited availability of safety data for this

specific stereoisomer, this guide synthesizes information from safety data sheets (SDS) of

closely related compounds and general knowledge of chiral diols. Professionals handling this

compound should exercise caution and adhere to the principle of treating unknown substances

as potentially hazardous.

Physicochemical and Hazard Profile
A clear understanding of the physicochemical properties and potential hazards is fundamental

to safe handling. The following tables summarize available data for 3,6-octanediol isomers and

related compounds. It is crucial to note that these values may not be fully representative of the

(3S,6S) stereoisomer and should be used as a guide for preliminary risk assessment.

Table 1: Physicochemical Properties of Related Octanediol Compounds
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Property Value Source Compound

Molecular Formula C₈H₁₈O₂ (3S,6S)-3,6-Octanediol

Molecular Weight 146.23 g/mol (3S,6S)-3,6-Octanediol

Appearance Colorless liquid or solid General observation for diols

Melting Point 57 - 61 °C
3,6-Octanediol (isomer

unspecified)[1]

Boiling Point 172 °C @ 27 hPa
3,6-Octanediol (isomer

unspecified)[1]

Storage Temperature 2-8°C
3,6-Octanediol (isomer

unspecified)[2]

Table 2: Summary of GHS Hazard Classifications for Related Compounds

Hazard Class Hazard Statement Source Compound

Eye Irritation
H319: Causes serious eye

irritation
2,7-Dimethyl-3,6-octanediol[3]

Aquatic Hazard (Acute) H402: Harmful to aquatic life 2,7-Dimethyl-3,6-octanediol[3]

GHS Classification
Not a hazardous substance or

mixture

3,6-Octanediol (isomer

unspecified)[1]

GHS Information
Does not meet GHS hazard

criteria

3,6-Octanediol (aggregated

data)

Note on Hazard Discrepancies: It is important to highlight the conflicting information regarding

the GHS classification. While a safety data sheet for a related dimethylated octanediol

indicates eye irritation and aquatic toxicity[3], aggregated data for 3,6-octanediol from multiple

suppliers suggests it does not meet the criteria for GHS hazard classification. This underscores

the necessity of handling (3S,6S)-3,6-Octanediol with a conservative approach to safety.

Exposure Controls and Personal Protection
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To minimize potential exposure, a multi-layered approach combining engineering controls,

administrative controls, and personal protective equipment (PPE) is recommended.

Engineering Controls:

Ventilation: Work with (3S,6S)-3,6-Octanediol in a well-ventilated area. For procedures that

may generate aerosols or vapors, a chemical fume hood is required.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

integrity before each use and change them frequently.

Lab Coat: A standard laboratory coat should be worn to protect street clothing. For larger

quantities or tasks with a higher risk of splashing, a chemically resistant apron or coveralls

should be considered.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge may be necessary. The need for

respiratory protection should be determined by a formal risk assessment.

Handling and Storage Procedures
Proper handling and storage practices are critical to maintaining the integrity of the compound

and ensuring the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.
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Avoid inhalation of vapor or mist.

Use only in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and

acid anhydrides.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is between 2-8°C[2].

First Aid and Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is essential.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention.

Spill Response:

A small spill can be handled by trained personnel with appropriate PPE.
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Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect: Place the absorbed material into a suitable, labeled container for chemical waste.

Clean: Clean the spill area with soap and water.

For large spills, evacuate the area and contact the institution's emergency response team.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for handling (3S,6S)-3,6-
Octanediol, highlighting critical safety checkpoints.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b140827?utm_src=pdf-body
https://www.benchchem.com/product/b140827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Experiment Phase

Risk Assessment

Review SDS of Related Compounds

Consult

Don Personal Protective Equipment (PPE)

Inform

Work in Chemical Fume Hood

Proceed to

Weighing and Transfer

Reaction Setup

Quench Reaction (if necessary)

Proper Waste Disposal

Decontaminate Work Area

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental Workflow for (3S,6S)-3,6-Octanediol.
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Emergency Response Logic
The following diagram outlines the logical steps to be taken in an emergency situation.

Emergency Event
(Spill or Exposure)

Major Incident?
(Large Spill, Fire, Serious Injury)

Evacuate Area
Activate Alarm

Call Emergency Services

Yes

Personal Exposure?

No

Report Incident to Supervisor

Administer First Aid
(Eye Wash, Safety Shower)

Remove Contaminated Clothing

Yes

Minor Spill?

No

Seek Immediate
Medical Attention

Contain Spill with
Inert Absorbent

Yes

No

Collect and Dispose of
as Hazardous Waste
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Caption: Emergency Response Decision Tree.

Conclusion
While specific toxicological and safety data for (3S,6S)-3,6-Octanediol are not readily

available, a prudent approach based on the information for related compounds and general

principles of chemical safety is warranted. Researchers, scientists, and drug development

professionals must prioritize engineering controls, consistent use of appropriate personal

protective equipment, and adherence to established safe handling and emergency procedures.

As with any chemical with an incomplete safety profile, all exposures should be minimized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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